BENGHE Methodological & Application

Check Availability & Pricing

Standard Protocol for MDA-T68 Cell Culture
Experiments

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: TYD-68
Cat. No.: B15603472
Get Quote
\ J

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

The MDA-T68 cell line, derived from a follicular variant of papillary thyroid carcinoma (FVPTC),
is a valuable in vitro model for studying thyroid cancer biology and evaluating potential
therapeutic agents.[1][2] This cell line is characterized by an activating NRAS Q61K mutation
and a TERT promoter mutation, while being wildtype for BRAF.[1][2][3] These genetic features
make MDA-T68 particularly relevant for investigating the downstream effects of RAS pathway
activation in thyroid malignancies. This document provides a comprehensive guide to the
standard protocols for culturing, maintaining, and experimenting with MDA-T68 cells.

Cell Line Characteristics

A summary of the key characteristics of the MDA-T68 cell line is provided in the table below.
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Characteristic Description
Cell Line Name MDA-T68
ATCC Number CRL-3353

) Follicular variant of papillary thyroid carcinoma
Disease

(FVPTC)
Species of Origin Homo sapiens (Human)
Gender Male
Age at Sampling 75 years
Growth Properties Adherent
Doubling Time Approximately 45 hours

NRAS p.GIn61Lys (Q61K), TERT promoter c.1-

Key Mutations
124C>T

Data Presentation: Quantitative Culture Parameters

The following tables summarize essential quantitative data for the successful culture of MDA-
T68 cells.

Table 1: Complete Growth Medium Formulation

Component Base Medium Final Concentration
RPMI-1640 Medium 500 mL -

Fetal Bovine Serum (FBS) 56 mL 10%

L-Glutamine 5.6 mL of 200 mM stock 2 mM

Non-Essential Amino Acids
(NEAA)

5.6 mL of 100X stock 1X

Table 2: Subculturing and Seeding Densities
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Parameter Recommendation

Subculture Ratio 1:3t0 1:6

Seeding Density 5 x 104 to 7 x 10* viable cells/cm?
Trypsin-EDTA Solution 0.25% (w/v) Trypsin- 0.53 mM EDTA
Incubation Conditions 37°C, 5% CO: in a humidified incubator

Table 3: Cryopreservation Medium

Component Final Concentration
Complete Growth Medium 90%
Dimethyl Sulfoxide (DMSO) 10%

Experimental Protocols
Thawing of Cryopreserved MDA-T68 Cells

This protocol describes the steps for reviving cryopreserved MDA-T68 cells.

Workflow for Thawing Cryopreserved Cells

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

(Warm complete growth medium to 37°(J

Thawing
y

Quickly thaw vial in 37°C water bath

:

Decontaminate vial with 70% ethanol

'

Gransfer cells to a 15 mL conical tube with 9 mL of pre-warmed medium)

\- J
4 )

Washing a]vld Seeding

(Centrifuge at 150-400 x g for 8-12 minutes)

'

(Resuspend cell pellet in fresh complete growth medium)

:

Seed cells into a T-75 flask

:

Incubate at 37°C, 5% CO2

Click to download full resolution via product page

Caption: Workflow for reviving cryopreserved MDA-T68 cells.
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Methodology:

Prepare a 15 mL conical tube with 9 mL of complete growth medium and warm it to 37°C.

e Quickly thaw the cryovial of MDA-T68 cells in a 37°C water bath until a small ice crystal
remains.

» Decontaminate the outside of the vial with 70% ethanol.

o Under sterile conditions, transfer the contents of the vial to the prepared 15 mL conical tube.
o Centrifuge the cell suspension at 150-400 x g for 8-12 minutes to pellet the cells.

o Carefully aspirate the supernatant containing the cryoprotectant.

o Gently resuspend the cell pellet in fresh, pre-warmed complete growth medium.

o Transfer the cell suspension to a T-75 culture flask containing the appropriate amount of
medium.

¢ |ncubate the flask at 37°C in a humidified incubator with 5% CO-.

Change the medium after 24 hours to remove any residual cryoprotectant.

Subculturing of MDA-T68 Cells

This protocol outlines the procedure for passaging adherent MDA-T68 cells.

Workflow for Subculturing MDA-T68 Cells
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Caption: Workflow for passaging adherent MDA-T6E8 cells.
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Methodology:

Aspirate the spent culture medium from the flask.

Gently rinse the cell monolayer with Dulbecco's Phosphate-Buffered Saline (DPBS) without
Ca?* and Mg?* to remove any residual serum.

Add 2-3 mL of 0.25% (w/v) Trypsin-0.53 mM EDTA solution to the flask, ensuring the entire
cell layer is covered.

Incubate the flask at 37°C for 5-15 minutes, or until the cells detach. Observe the cells under
an inverted microscope to monitor detachment. Avoid agitating the flask to prevent cell
clumping.

Once the cells have detached, add an equal volume of complete growth medium to
neutralize the trypsin.

Gently pipette the cell suspension up and down to create a single-cell suspension.

Transfer the cell suspension to a sterile conical tube and centrifuge at 150 x g for 5 minutes.

Discard the supernatant and resuspend the cell pellet in fresh, pre-warmed complete growth
medium.

Determine the cell concentration and viability using a hemocytometer or an automated cell
counter.

Seed new culture flasks at a density of 5 x 104 to 7 x 104 viable cells/cmz2.

Incubate the new flasks at 37°C in a humidified incubator with 5% CO-.

Cryopreservation of MDA-T68 Cells

This protocol describes the procedure for freezing MDA-T68 cells for long-term storage.

Workflow for Cryopreserving MDA-T68 Cells
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Caption: Workflow for the cryopreservation of MDA-T68 cells.

Methodology:
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e Select a culture of MDA-T68 cells that is in the logarithmic phase of growth and has high
viability.

» Harvest the cells as described in the subculturing protocol (steps 1-8).
» Determine the total number of viable cells.

o Centrifuge the cell suspension and resuspend the pellet in cold cryopreservation medium
(90% complete growth medium, 10% DMSOQO) at a concentration of 2-4 x 10° viable cells/mL.

[4]
e Aliquot 1 mL of the cell suspension into sterile cryovials.

e Place the cryovials in a controlled-rate freezing container (e.g., Mr. Frosty) and store at
-80°C overnight. This ensures a cooling rate of approximately -1°C per minute.[4]

o The following day, transfer the cryovials to the vapor phase of a liquid nitrogen freezer for
long-term storage.[4]

Signaling Pathways in MDA-T68 Cells

The NRAS Q61K mutation in MDA-T68 cells leads to the constitutive activation of the RAS
protein, which in turn activates downstream signaling pathways, primarily the Mitogen-Activated
Protein Kinase (MAPK) and the Phosphoinositide 3-Kinase (PI3K)/Akt pathways. These
pathways are crucial drivers of cell proliferation, survival, and differentiation in papillary thyroid
carcinoma.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

